Cas no 4141-59-7 (Phosphine,1,2-ethanediylbis[dibutyl- (9CI))

• Product Name: Phosphine,1,2-ethanediylbis[dibutyl- (9CI)
• CAS No: 4141-59-7
• MF: C₁₈H₄₀P₂
• MW: 318.457727432251
• CID: 325009
• PubChem ID: 534762
• Update Time: 2025-04-19

Phosphine,1,2-ethanediylbis[dibutyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-BIS(DI-TERT-BUTYLPHOSPHINO)ETHANE
• dppbe
• dppben
• dppbenz
• dpp-benzene
• o-Bis(diphenylphosphino)benzene
• 4141-59-7
• SCHEMBL34821
• Phosphine, 1,2-ethanediylbis[bis(1,1-dimethylethyl)-
• 1,2-bis(di-t-butylphosphino)ethane
• 1,2-bis-(Ditert-butylphosphino)ethane
• FT-0748265
• dtbpe
• MWVXFEZPEPOQRE-UHFFFAOYSA-N
• Phosphine, 1,2-ethanediylbis[dibutyl-
• MFCD01074550
• A895394
• Di(tert-butyl)(2-[di(tert-butyl)phosphino]ethyl)phosphine #
• AMY6660
• ditert-butyl(2-ditert-butylphosphanylethyl)phosphane
• 107783-62-0
• Phosphine,1,2-ethanediylbis[dibutyl- (9CI)

• Inchi： 1S/C18H40P2/c1-15(2,3)19(16(4,5)6)13-14-20(17(7,8)9)18(10,11)12/h13-14H2,1-12H3
• InChI Key： MWVXFEZPEPOQRE-UHFFFAOYSA-N
• SMILES： P(CCP(C(C)(C)C)C(C)(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 318.26100
• Monoisotopic Mass: 318.26052527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 7.14420